8-[benzyl(methyl)amino]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 8-[benzyl(methyl)amino]-1,3-dimethyl-7H-purine-2,6-dione
• InChI: InChI=1S/C15H17N5O2/c1-18(9-10-7-5-4-6-8-10)14-16-11-12(17-14)19(2)15(22)20(3)13(11)21/h4-8H,9H2,1-3H3,(H,16,17)
• InChI Key: RUNUZWJDXHRZTK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=N2)N(C)CC3=CC=CC=C3
• Molecular Formula: C15H17N5O2
• DSSTOX Substance ID: DTXSID001145500
• Molecular Weight: 299.33 g/mol
• CAS RN: 40799-92-6

Description

8-[benzyl(methyl)amino]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a chemical compound with the linear formula C16H19N5O2. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular formula of this compound is C16H19N5O2. This indicates that it contains 16 carbon atoms, 19 hydrogen atoms, 5 nitrogen atoms, and 2 oxygen atoms.

Scientific Research Applications

Antitubercular Agents

Exploration of 4-aminopyrrolo[2,3-d]pyrimidine as antitubercular agents has been reported. This could potentially be an area of application for the compound.

Cell Cycle Arrest and Apoptosis

Mechanistic investigations of similar compounds have revealed their ability to induce cell cycle arrest and apoptosis in HepG2 cells, accompanied by a notable increase in proapoptotic proteins caspase-3 and Bax, as well as the downregulation of Bcl-2 activity. This could potentially be another area of application for the compound.

Mechanism of Action

The exact mechanism of action of this compound is unknown. It’s important to note that understanding the mechanism of action of a compound often requires extensive biochemical and pharmacological studies.

Safety and Hazards

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